Cas no 1215205-77-8 (tert-Butyl 7-methoxy-1H-indole-1-carboxylate)
1215205-77-8 structure
Product Name:tert-Butyl 7-methoxy-1H-indole-1-carboxylate
CAS No:1215205-77-8
MF:C14H17NO3
MW:247.289684057236
MDL:MFCD15143582
CID:857052
PubChem ID:49758862
Update Time:2024-11-03
tert-Butyl 7-methoxy-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-BOC-7-METHOXYINDOLE
- tert-Butyl 7-methoxy-1H-indole-1-carboxylate
- ACMC-209ac4
- AG-L-20866
- ANW-17666
- CTK4B2428
- MolPort-015-143-601
- AKOS015837043
- SY317094
- CS-W001339
- 1H-Indole-1-carboxylic acid, 7-methoxy-, 1,1-dimethylethyl ester
- F30211
- tert-Butyl 7-methoxy-1H-indole-1-carboxylate, AldrichCPR
- DB-337116
- DTXSID00677973
- 1-Boc-7-methoxy-1H-indole
- SCHEMBL26240527
- tert-Butyl7-methoxy-1H-indole-1-carboxylate
- tert-butyl 7-methoxyindole-1-carboxylate
- AS-71837
- MFCD15143582
- 1215205-77-8
-
- MDL： MFCD15143582
- Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(16)15-9-8-10-6-5-7-11(17-4)12(10)15/h5-9H,1-4H3
- InChI Key： DWMPQAJKVAOOOW-UHFFFAOYSA-N
- SMILES： O(C(N1C=CC2C=CC=C(C1=2)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 247.12084340g/mol
- Monoisotopic Mass: 247.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 357.3±34.0 °C at 760 mmHg
- Flash Point: 169.9±25.7 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
tert-Butyl 7-methoxy-1H-indole-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 7-methoxy-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR442-1g |
tert-Butyl 7-methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 96% | 1g |
455.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR442-200mg |
tert-Butyl 7-methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 96% | 200mg |
161.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR442-50mg |
tert-Butyl 7-methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 96% | 50mg |
69.0CNY | 2021-08-04 | |
| Alichem | A199009153-5g |
tert-Butyl 7-methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 95% | 5g |
$400.00 | 2023-09-04 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13299-25g |
tert-butyl 7-methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 95% | 25g |
$700 | 2023-09-07 | |
| TRC | T135803-50mg |
tert-Butyl 7-Methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T135803-100mg |
tert-Butyl 7-Methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T135803-500mg |
tert-Butyl 7-Methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 500mg |
$ 135.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T82060-250mg |
tert-Butyl 7-methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 96% | 250mg |
¥48.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T82060-1g |
tert-Butyl 7-methoxy-1H-indole-1-carboxylate |
1215205-77-8 | 96% | 1g |
¥136.0 | 2024-07-18 |
tert-Butyl 7-methoxy-1H-indole-1-carboxylate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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